5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C17H13BrO3
• Molecular Weight: 345.2 g/mol
• IUPAC Name: 5-bromo-2-hydroxy-3-[(E)-3-(3-methylphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C17H13BrO3/c1-11-3-2-4-12(9-11)5-7-15(19)14-10-13(18)6-8-16(20)17(14)21/h2-10H,1H3,(H,20,21)/b7-5+
• InChI Key: ZPIGNPRACDNTMC-FNORWQNLSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)/C=C/C(=O)C2=C(C(=O)C=CC(=C2)Br)O
• SMILES: CC1=CC=CC(=C1)C=CC(=O)C2=C(C(=O)C=CC(=C2)Br)O
• Canonical SMILES: CC1=CC(=CC=C1)C=CC(=O)C2=C(C(=O)C=CC(=C2)Br)O

Description

5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one, also known as BHMC, is a synthetic compound that belongs to the family of chalcones. It has been extensively studied for its potential use in various scientific research applications due to its unique chemical structure and properties.

Mechanism of Action

5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one exerts its biological activities through various mechanisms of action. It has been found to inhibit the activity of various enzymes and transcription factors involved in inflammation and cancer. It also induces cell cycle arrest and apoptosis in cancer cells. 5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been found to activate various signaling pathways involved in the regulation of glucose metabolism, which makes it a potential therapeutic agent for diabetes.
Biochemical and Physiological Effects:
5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been found to exhibit various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, which makes it a potential therapeutic agent for inflammatory diseases. It also exhibits anti-oxidant properties and protects cells from oxidative stress. 5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been found to inhibit the growth and proliferation of cancer cells and induce apoptosis. It also regulates glucose metabolism and improves insulin sensitivity, which makes it a potential therapeutic agent for diabetes.

Advantages and Limitations for Lab Experiments

5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has several advantages for lab experiments. It is a synthetic compound, which makes it easy to obtain and purify. It exhibits a wide range of biological activities, which makes it a potential therapeutic agent for various diseases. However, there are also some limitations for lab experiments. 5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has poor solubility in water, which makes it difficult to use in aqueous solutions. It also has low bioavailability, which makes it difficult to use in vivo.

Future Directions

There are several future directions for the study of 5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one. One of the future directions is to improve the solubility and bioavailability of 5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one. This can be achieved by modifying the chemical structure of 5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one or by using novel drug delivery systems. Another future direction is to study the pharmacokinetics and pharmacodynamics of 5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one in vivo. This will help to understand the absorption, distribution, metabolism, and excretion of 5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one in the body. Further studies are also needed to investigate the potential use of 5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one in combination with other drugs for the treatment of various diseases.

Synthesis Methods

5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one can be synthesized using various methods. One of the most common methods is the Claisen-Schmidt condensation reaction between 2-hydroxyacetophenone and 3-(3-methylphenyl)acrylic acid. The reaction is carried out in the presence of a base such as potassium hydroxide or sodium hydroxide. The resulting product is then brominated using bromine in acetic acid to obtain 5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one.

Scientific Research Applications

5-Bromo-2-hydroxy-3-[3-(3-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been studied extensively for its potential use in various scientific research applications. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-microbial, anti-oxidant, and anti-diabetic properties.